![molecular formula C15H23NO3 B7544334 Methyl 1-(cyclobutanecarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate](/img/structure/B7544334.png)
Methyl 1-(cyclobutanecarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate
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Overview
Description
Methyl 1-(cyclobutanecarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate, also known as MOC-I, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MOC-I is a cyclic derivative of tryptophan that exhibits promising pharmacological properties, making it a valuable compound for drug discovery and development.
Mechanism of Action
Methyl 1-(cyclobutanecarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate exerts its pharmacological effects by modulating several cellular pathways. It has been shown to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins, which are known to promote inflammation. This compound also activates the aryl hydrocarbon receptor (AhR), which plays an important role in regulating immune responses and cell growth.
Biochemical and Physiological Effects:
This compound has been found to modulate several biochemical and physiological processes in vitro and in vivo. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells by activating the p53 pathway. This compound has also been found to inhibit angiogenesis, a process that is critical for tumor growth and metastasis. In addition, this compound has been shown to enhance cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
Methyl 1-(cyclobutanecarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in large quantities. This compound is also relatively non-toxic and has been shown to have low cytotoxicity in various cell lines. However, this compound has some limitations, including its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy.
Future Directions
There are several potential future directions for research on Methyl 1-(cyclobutanecarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate. One area of interest is the development of this compound analogs with improved pharmacological properties, such as increased solubility and potency. Another potential direction is the investigation of the molecular mechanisms underlying the anti-inflammatory and anti-tumor effects of this compound. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of this compound in humans.
Synthesis Methods
Methyl 1-(cyclobutanecarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate can be synthesized through a multi-step process starting from commercially available tryptophan. The synthesis involves the cyclization of tryptophan with cyclobutanecarbonyl chloride, followed by methylation of the resulting product with methyl iodide. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.
Scientific Research Applications
Methyl 1-(cyclobutanecarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Studies have shown that this compound exhibits anti-tumor activity in various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
methyl 1-(cyclobutanecarbonyl)-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO3/c1-19-15(18)13-9-11-5-2-3-8-12(11)16(13)14(17)10-6-4-7-10/h10-13H,2-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDBOEWSDPBXJFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC2CCCCC2N1C(=O)C3CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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